4-(azepan-1-ylsulfonyl)-N-(4-(3,4-dichlorophenyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C22H21Cl2N3O3S2/c23-18-10-7-16(13-19(18)24)20-14-31-22(25-20)26-21(28)15-5-8-17(9-6-15)32(29,30)27-11-3-1-2-4-12-27/h5-10,13-14H,1-4,11-12H2,(H,25,26,28)
• InChI Key: ARSAWAYCOLIPKB-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C22H21Cl2N3O3S2
• Molecular Weight: 510.5 g/mol

Description

4-(azepan-1-ylsulfonyl)-N-(4-(3,4-dichlorophenyl)thiazol-2-yl)benzamide, also known as ADX-71743, is a novel compound that has been studied for its potential therapeutic applications. This compound belongs to the class of sulfonylbenzamides and has been shown to have various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of various spiro thiazolinone heterocyclic compounds, including derivatives similar to the compound , have been explored. These compounds are synthesized through heterocyclization reactions and further modified to produce bioactive fused heterocyclic compounds. The antimicrobial activities of these compounds have been observed to increase with the fusion of heterocyclic rings (Patel & Patel, 2015).

Antimicrobial Activities

• A study on the synthesis of thieno[2,3-b]azepin-4-ones as potential antineoplastic agents discussed the preparation of new isosteric compounds by a Dieckmann ring closure reaction. Preliminary biological data did not indicate significant antineoplastic activity, highlighting the complexity of designing effective therapeutic agents (Koebel, Needham, & Blanton, 1975).

Electronic Properties and Dye Applications

• The electronic properties of azo dyes derived from (dialkylamino)thiazole dimers, including those with strong electron-withdrawing moieties similar to the compound of interest, have been investigated. These studies reveal insights into the solvatochromism phenomena and the potential application of such compounds in dyeing processes (Kim et al., 2001).

Antiepileptic and Anticancer Applications

• Research into novel 2-(substituted benzylidene)-7-(4-chlorophenyl)-5-(furan-2-yl)-2H-thiazolo[3,2-a]pyrimidin-3(7H)-one derivatives has demonstrated potential antiepileptic activity. The structure-activity relationship within this class of compounds provides a basis for further development of antiepileptic drugs (Karthick et al., 2016).

• Another study focused on the design, synthesis, and evaluation of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides for anticancer activity. This research highlights the potential of thiazole derivatives in developing novel anticancer agents (Ravinaik et al., 2021).